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Compound of Interest

Compound Name: Benzylhydrazine dihydrochloride

Cat. No.: B1207700 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the methodologies and data

integral to the structural elucidation of benzylhydrazine dihydrochloride. Designed for

researchers, scientists, and professionals in drug development, this document details the

chemical properties, synthesis, and spectroscopic analysis of this important organic compound.

Introduction
Benzylhydrazine dihydrochloride (C₇H₁₂Cl₂N₂) is a hydrazine derivative that serves as a

crucial intermediate in the synthesis of various pharmaceuticals and other organic compounds.

[1][2] Its chemical reactivity, largely attributed to the hydrazine moiety, allows for its participation

in a variety of chemical reactions, including condensations and oxidations. An in-depth

understanding of its structure is paramount for its effective utilization in research and

development. This guide outlines the key data and experimental protocols involved in

confirming the molecular structure of benzylhydrazine dihydrochloride.

Physicochemical Properties
The fundamental physical and chemical properties of benzylhydrazine dihydrochloride are

summarized in the table below. This data provides a foundational dataset for the identification

and handling of the compound.
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Property Value Reference

Molecular Formula C₇H₁₂Cl₂N₂ [3][4]

Molecular Weight 195.09 g/mol [3]

Appearance
White to slightly yellow/beige

powder/crystal
[1]

Melting Point 143-145 °C (decomposes) [1]

Solubility Soluble in water [4]

CAS Number 20570-96-1 [1][2][3]

IUPAC Name
benzylhydrazine;dihydrochlorid

e
[3]

SMILES C1=CC=C(C=C1)CNN.Cl.Cl

InChI

InChI=1S/C7H10N2.2ClH/c8-

9-6-7-4-2-1-3-5-7;;/h1-

5,9H,6,8H2;2*1H

[3]

Structural Elucidation Workflow
The elucidation of the structure of benzylhydrazine dihydrochloride follows a logical

progression of analytical techniques. Each step provides crucial information that, when

combined, confirms the atomic connectivity and overall structure of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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